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Compound of Interest

Compound Name: 2-Benzyl-5-chloropyridine

Cat. No.: B15330324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical properties of 2-benzyl-5-chloropyridine.

However, a comprehensive search of available scientific literature and chemical databases

reveals a significant lack of specific information, including a registered CAS number, for this

particular compound. The majority of published data pertains to its structural isomer, 5-benzyl-

2-chloropyridine.

This document summarizes the available data for 5-benzyl-2-chloropyridine, which may serve

as a reference point for researchers interested in the benzyl-chloropyridine scaffold. It is crucial

to note that while structurally related, the physicochemical and biological properties of these

isomers may differ significantly.

Physicochemical Properties of 5-Benzyl-2-
chloropyridine
The following table summarizes the key quantitative data for the isomer 5-benzyl-2-

chloropyridine.
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Property Value Reference

CAS Number 149879-32-3 [1]

Molecular Weight 203.67 g/mol

Molecular Formula C₁₂H₁₀ClN

Experimental Data and Biological Activity
Currently, there is no specific experimental data, such as detailed synthesis protocols, signaling

pathway interactions, or defined biological activities, available in the public domain for 2-
benzyl-5-chloropyridine. Research efforts appear to have been focused on other isomers of

benzyl-chloropyridine.

For informational purposes, a synthetic method for a related compound, 2-pyridyl benzyl

cyanide, involves the reaction of benzyl cyanide and 2-chloropyridine. This may offer a

potential, though unverified, starting point for the conceptual synthesis of benzyl-

chloropyridines.

Logical Relationship Diagram
The following diagram illustrates the isomeric relationship between the requested compound

and the documented isomer.
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Caption: Isomeric relationship between target and documented compound.

In conclusion, while a demand for information on 2-benzyl-5-chloropyridine exists, the

scientific community has yet to publish detailed findings on this specific molecule. Researchers

are advised to proceed with caution and may consider the data available for its isomer, 5-

benzyl-2-chloropyridine, as a preliminary reference, keeping in mind the potential for significant

chemical and biological differences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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